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Compound of Interest

1-(2-Chlorophenyl)-3-
Compound Name:
phenyithiourea

Cat. No.: B160979

Essential Safety and Handling Guide for 1-(2-
Chlorophenyl)-3-phenylthiourea

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 1-(2-
Chlorophenyl)-3-phenylthiourea, ensuring the well-being of laboratory personnel and
compliance with safety standards. Adherence to these protocols is vital when working with this
compound.

Hazard Identification and Classification

1-(2-Chlorophenyl)-3-phenylthiourea is classified as a hazardous substance. The following
table summarizes its hazard classifications according to the Globally Harmonized System
(GHS).[1]
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Hazard Class Category Hazard Statement
Acute Toxicity (Oral) Category 3 H301: Toxic if swallowed
Skin Irritation Category 2 H315: Causes skin irritation
) H318: Causes serious eye
Serious Eye Damage Category 1
damage
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation
Hazardous to the Aquatic H410: Very toxic to aquatic life
) Category 1 ) ]
Environment (Acute) with long lasting effects
Hazardous to the Aquatic H410: Very toxic to aquatic life
Category 1

Environment (Chronic)

with long lasting effects

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to minimize exposure and ensure

safety.[2][3]

Recommended PPE:

o Eye and Face Protection: Wear safety glasses with side shields or chemical safety goggles.

[4][5] A face shield may be necessary for splash-prone procedures.[4]

e Skin Protection:

o Gloves: Wear impervious chemical-resistant gloves.[4][5] Always inspect gloves for

integrity before use.

o Protective Clothing: A lab coat or chemical-resistant apron should be worn.[4] For tasks

with a higher risk of exposure, chemical-resistant coveralls may be appropriate.

o Respiratory Protection: Use a NIOSH-approved respirator if ventilation is inadequate or

when handling large quantities of the powder to avoid inhaling dust.[2][4]
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Caption: Personal Protective Equipment (PPE) Workflow.

Operational Plan: Step-by-Step Handling Procedure

Follow these steps to ensure the safe handling of 1-(2-Chlorophenyl)-3-phenylthiourea in a
laboratory setting.

o Preparation and Engineering Controls:
o Work in a well-ventilated area, preferably within a chemical fume hood.[1][2]
o Ensure an eyewash station and safety shower are readily accessible.[4]
o Decontaminate the work surface before and after handling the compound.
» Weighing and Aliquoting:
o Handle the solid compound carefully to minimize dust generation.
o Use a dedicated, clean spatula and weighing vessel.

o Close the container tightly immediately after use.[1]
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» Solution Preparation:
o Add the solid to the solvent slowly to avoid splashing.
o If heating is required, do so in a controlled manner and avoid direct heat.
o Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.[1]
o Decontaminate all equipment and the work area.

o Remove and properly dispose of contaminated PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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